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Introduction
Acridone, a nitrogen-containing heterocyclic organic compound, forms the structural core of a

vast class of molecules with significant applications in medicinal chemistry and materials

science.[1] Structurally, it is an oxidized derivative of acridine, featuring a carbonyl group at the

9-position of the tricyclic system.[1][2] The planar nature of the acridone scaffold is a key

determinant of its biological activity, enabling it to intercalate with DNA and interact with various

enzymatic targets.[3][4] This unique characteristic has driven over a century of research,

leading to the development of acridone derivatives as antibacterial, antimalarial, and potent

anticancer agents.[5][6] This guide provides a historical overview of the discovery of acridone,

the evolution of its synthesis, and the development of its derivatives into clinically significant

therapeutic agents.
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The history of acridone is intrinsically linked to its parent compound, acridine. In 1870, Carl

Gräbe and Heinrich Caro first isolated acridine from coal tar.[7][8] This discovery paved the way

for synthetic exploration of this new class of heterocycles. The first synthesis of the acridine

skeleton was reported by Bernthsen in 1884, involving the condensation of diphenylamine with

a carboxylic acid using zinc chloride at high temperatures.[8][9]

The existence of the acridone compound itself was formally proven in 1914 by Karl Drechsler.

[2] The development of synthetic routes to acridone was crucial for further investigation. The

most historically significant and enduring method is the Ullmann condensation, a copper-

catalyzed reaction between an aryl halide and an aryl amine.[8][10] Specifically for acridone

synthesis, this involves the condensation of an o-halobenzoic acid (like 2-chlorobenzoic acid)

with an aniline derivative to form an N-phenylanthranilic acid intermediate.[1][11] This

intermediate is then cyclized, typically using a strong acid like polyphosphoric acid (PPA) or

sulfuric acid, to yield the acridone core.[7][11] This two-step process, often referred to as the

Ullmann-Jourdan reaction, became the cornerstone for producing a wide array of substituted

acridones.[8]

Evolution of Acridone Chemistry and Early
Applications
Initially, in the 19th century, acridine derivatives were primarily utilized for their properties as

pigments and dyes.[5] However, the early 20th century saw a pivotal shift towards exploring

their biological activities. Researchers discovered that certain amino-substituted acridines

possessed potent antibacterial properties.[8] This led to their widespread use as antibacterial

agents until they were gradually supplanted by sulfonamides and penicillins.[8]

A major milestone in the therapeutic application of this class of compounds occurred during

World War II with the development of acridine-based antimalarial drugs, such as mepacrine

(quinacrine), to address the scarcity of quinine.[12] These early applications established the

acridine/acridone scaffold as a "privileged pharmacophore" in medicinal chemistry.[13]

The primary mechanism for the bioactivity of these early compounds was identified as DNA

intercalation.[3][4] The flat, polyaromatic structure of the acridone ring allows it to slip between

the base pairs of the DNA double helix, disrupting DNA replication and transcription processes,

which is particularly effective against rapidly proliferating cells like bacteria and parasites.[4][13]
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The Emergence of Acridone Derivatives as
Anticancer Agents
The 1970s marked a new era for acridone compounds, with research focus shifting to their

potential as anticancer agents.[3][4] The DNA-intercalating properties that made them effective

antimicrobials were also highly relevant for targeting cancer cells. This led to the development

of the first synthetic DNA intercalating agent to see clinical success, amsacrine (m-AMSA).[6]

[13]

Further research revealed that beyond simple DNA intercalation, acridone derivatives could act

as potent inhibitors of topoisomerases, enzymes critical for managing DNA topology during

replication.[4][14] Compounds like DACA (N-[2-(dimethylamino)ethyl]acridine-4-carboxamide)

were found to inhibit both topoisomerase I and II.[6] This dual-inhibitory action represented a

significant advance in the design of acridine-based chemotherapeutics. Another notable early

anticancer agent was nitracrine (Ledakrin), which also saw clinical use.[6]

These discoveries spurred extensive structure-activity relationship (SAR) studies, where

chemists systematically modified the acridone core with various substituents to enhance

potency, improve selectivity, and reduce side effects.[14][15] The position and nature of these

substituents were found to be critical determinants of the compound's biological activity and

target specificity.[3]

Data Summary
Table 1: Key Historical Milestones in Acridone Research
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Year Milestone
Key
Researchers/Devel
opers

Significance

1870

First isolation of

acridine from coal tar.

[7][12]

Grabe and Heinrich

Discovery of the

parent heterocyclic

system.[12]

1884

First synthesis of the

acridine skeleton

(Bernthsen Acridine

Synthesis).[8]

Bernthsen

Opened the door to

synthetic exploration

of acridine derivatives.

[8]

1901-1903

Development of the

copper-catalyzed

Ullmann reaction.[8]

[16]

Fritz Ullmann

Provided the

foundational method

for synthesizing the N-

phenylanthranilic acid

precursor to acridone.

[8][16]

1914

Proof of the existence

of the acridone

compound.[2]

Karl Drechsler

Formal identification

of the acridone

structure.[2]

~1920s

Discovery of the

antibacterial

properties of

aminoacridines.[8]

(Various)

First major therapeutic

application of the

acridine scaffold.[8]

~1940s

Development of

acridine-based

antimalarials like

mepacrine

(quinacrine).[12]

(Various)

Addressed critical

medical needs during

World War II.[12]
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~1970s

Development of

acridone derivatives

as anticancer agents

(e.g., amsacrine,

nitracrine).[3][6]

(Various)

Established acridones

as a clinically

important class of

topoisomerase

inhibitors and

anticancer drugs.[3][6]

Table 2: Representative Early Acridone Derivatives and
Their Biological Activity

Compound Name
General
Structure/Key
Features

Primary Biological
Activity

Mechanism of
Action (Historically
Understood)

Proflavine 3,6-diaminoacridine Antibacterial DNA Intercalation

Mepacrine

(Quinacrine)

9-aminoacridine

derivative with a

diethylamino side

chain

Antimalarial,

Antiprotozoal

DNA Intercalation,

disruption of parasitic

metabolic processes.

[5]

Amsacrine (m-AMSA)
9-anilinoacridine

derivative
Anticancer

DNA Intercalation and

Topoisomerase II

Inhibition.[4][6]

Nitracrine (Ledakrin)

1-nitro-9-

aminoacridine

derivative

Anticancer DNA Intercalation.[6]

DACA

Acridine-4-

carboxamide

derivative

Anticancer
Dual Topoisomerase I

and II Inhibition.[6]

Detailed Experimental Protocols
Protocol 1: General Synthesis of Acridone via Ullmann
Condensation and Cyclization
This protocol is a representative method based on the classical Ullmann-Jourdan synthesis.
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Step A: Synthesis of N-Phenylanthranilic Acid

Reagents & Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-

chlorobenzoic acid (1 equivalent), aniline (1.1 equivalents), anhydrous potassium carbonate

(2 equivalents), and a catalytic amount of copper powder or copper(I) oxide.[7]

Solvent: Add a high-boiling point solvent such as N-methylpyrrolidone (NMP) or

dimethylformamide (DMF).[10]

Reaction: Heat the mixture to reflux (typically 110-150 °C) for 3-6 hours.[7] The reaction

progress can be monitored by Thin Layer Chromatography (TLC).[11]

Work-up: After cooling, pour the reaction mixture into a large volume of water and acidify with

concentrated hydrochloric acid (HCl) to precipitate the product.

Purification: Filter the crude N-phenylanthranilic acid, wash with water, and recrystallize from

ethanol or an ethanol/water mixture.

Step B: Cyclization to Acridone

Reagents & Setup: Place the dried N-phenylanthranilic acid from Step A into a flask. Add an

excess of polyphosphoric acid (PPA) or concentrated sulfuric acid.[7][11]

Reaction: Heat the mixture to 100-120 °C for 1-2 hours.[5][7] The mixture will become

viscous and change color.

Work-up: Carefully pour the hot mixture onto crushed ice with vigorous stirring. The acridone

product will precipitate.

Purification: Neutralize the suspension with a base (e.g., sodium hydroxide solution). Filter

the solid product, wash thoroughly with water until the washings are neutral, and dry. The

crude acridone can be further purified by recrystallization.

Protocol 2: General Procedure for N-Alkylation of
Acridone
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This protocol describes the common method for adding substituents to the nitrogen atom at the

10-position.

Reagents & Setup: In a round-bottom flask, suspend acridone (1 equivalent) and a base

such as anhydrous potassium carbonate (1.5 equivalents) in a polar aprotic solvent like

DMF.[11]

Addition of Alkylating Agent: Add the desired alkyl halide (e.g., benzyl bromide, 1.1

equivalents) to the suspension.[11]

Reaction: Heat the mixture (e.g., to 190 °C for benzyl bromide) under reflux for several hours

until TLC analysis indicates the consumption of the starting material.[11]

Work-up: Cool the reaction mixture and pour it into cold water to precipitate the N-alkylated

acridone.

Purification: Filter the solid, wash with water, and recrystallize from an appropriate solvent

(e.g., ethanol) to obtain the pure product.
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19th Century

Early 20th Century

Mid 20th Century

Late 20th Century

1870: Acridine isolated
from coal tar [5, 6]

1884: First synthesis
of acridine [9]

Initial use as dyes
and pigments [3]

Development as
antibacterial agents [9]

1901: Ullmann reaction
developed [9, 21]

1914: Acridone existence
proven [2]

WWII: Use as antimalarials
(e.g., Mepacrine) [5]

Mechanism identified as
DNA Intercalation [12, 13]

1970s: Emergence as
Anticancer Agents [12, 13]

Development of Amsacrine
and Nitracrine [10]

Identified as
Topoisomerase Inhibitors [11, 13]
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Caption: Historical Timeline of Acridone Discovery and Development.
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Step 1: Ullmann Condensation Step 2: Cyclization
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Caption: General Workflow for Acridone Synthesis via Ullmann Condensation.
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Caption: Signaling Pathway of Acridone-based Topoisomerase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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